(-)-beta-Pinene

• CAS No.: 127-91-3
• Product Name: (-)-beta-Pinene
• Molecular Formula: C10H16
• Molecular Weight: 136.23 g/mol
• IUPAC Name: 6,6-dimethyl-2-methylidenebicyclo[3.1.1]heptane
• Standard InChI: InChI=1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h8-9H,1,4-6H2,2-3H3
• Standard InChIKey: WTARULDDTDQWMU-UHFFFAOYSA-N
• Isomeric SMILES: CC1([C@H]2CCC(=C)[C@@H]1C2)C
• SMILES: CC1(C2CCC(=C)C1C2)C
• Canonical SMILES: CC1(C2CCC(=C)C1C2)C
• Boiling Point: 166.0 °C; 166 °C; 329°F
• Colorform: Colorless transparent liquid
• Density: 0.860 at 25 °C; 0.867-0.871; 0.86
• Flash Point: Flash point : 88 °F; 88°F
• Melting Point: -61.25 °C; -61.5 °C; -61.5°C; -78.7°F
• Physical Description: Liquid; Colourless mobile liquid; dry woody, resinous piney aroma; Colorless, transparent liquid.
• Description: Beta-Pinene, also known as terbenthene or 2(10)-pinene, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Beta-Pinene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Beta-Pinene has been detected in multiple biofluids, such as feces and saliva. Within the cell, Beta-pinene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Pinene can be converted into pinen-10-yl vicianoside. Beta-Pinene is a dry, green, and hay tasting compound that can be found in a number of food items such as wild carrot, peppermint, common thyme, and common oregano. This makes Beta-pinene a potential biomarker for the consumption of these food products. Beta-Pinene has been linked to the inborn metabolic disorders including celiac disease.; Beta-pinene is an isomer of pinene with an exocyclic double bond. It is a component of essential oils from many plants. It has a role as a plant metabolite.
• Solubility: ALMOST INSOL IN PROPYLENE GLYCOL; Soluble in benzene, ethanol and ethyl ether; Soluble in alcohol and chloroform; In water, 4.89 mg/L at 25 °C (est); Insoluble in water; soluble in oils; Insoluble (in ethanol)
• Synonyms: 2(10)-Pinene; (±)-2(10)-Pinene; (±)-6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane_x000B_(±)-β-Pinene; 6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptane; NSC 21447; NSC 406265; NSC 59190; Nopinen; Nopinene; PC 600; PC 600 (Pesticide); Pseudopinen_x000B_Pseudopinene
• Vapor Density: 4.7 (Air = 1); 4.7
• Vapor Pressure: 2.93 mmHg; 2.93 mm Hg at 25 °C
• PubChem Compound: 14896
• Last Modified: Nov 11 2021